Cas no 2228615-59-4 (4,4-difluoro-3-(1-methylcyclohexyl)butanoic acid)

• Product Name: 4,4-difluoro-3-(1-methylcyclohexyl)butanoic acid
• CAS No: 2228615-59-4
• MF: C₁₁H₁₈F₂O₂
• MW: 220.256230831146
• CID: 6258841
• PubChem ID: 165837939
• Update Time: 2025-10-21

4,4-difluoro-3-(1-methylcyclohexyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-3-(1-methylcyclohexyl)butanoic acid
• 2228615-59-4
• EN300-1958438

• Inchi： 1S/C11H18F2O2/c1-11(5-3-2-4-6-11)8(10(12)13)7-9(14)15/h8,10H,2-7H2,1H3,(H,14,15)
• InChI Key： LXHDUEIZPSFMPB-UHFFFAOYSA-N
• SMILES： FC(C(CC(=O)O)C1(C)CCCCC1)F

Computed Properties

• Exact Mass: 220.12748614g/mol
• Monoisotopic Mass: 220.12748614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 37.3Ų

Additional information on 4,4-difluoro-3-(1-methylcyclohexyl)butanoic acid

4,4-Difluoro-3-(1-Methylcyclohexyl)Butanoic Acid: A Promising Compound in Pharmaceutical and Biomedical Research

4,4-Difluoro-3-(1-Methylcyclohexyl)Butanoic Acid (CAS No. 2228615-59-4) is a fluorinated carboxylic acid derivative that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound represents a novel class of molecules that combine the versatility of cyclohexane rings with the reactivity of fluorinated functional groups, offering a promising platform for drug discovery and development. Recent studies have highlighted its role in modulating lipid metabolism, inflammatory pathways, and cellular signaling mechanisms, making it a subject of interest for researchers exploring therapeutic interventions in metabolic disorders and chronic inflammation.

The molecular structure of 4,4-Difluoro-3-(1-Methylcyclohexyl)Butanoic Acid is characterized by a butanoic acid backbone with two fluorine atoms at the 4-position and a 1-methylcyclohexyl group at the 3-position. This stereochemical configuration contributes to its distinct physicochemical properties, including solubility, stability, and bioavailability, which are critical factors in drug design. The introduction of fluorine atoms into the molecule enhances its metabolic stability by reducing susceptibility to enzymatic degradation, a key advantage in the development of long-acting therapeutic agents. Additionally, the cyclohexane ring provides a rigid scaffold that may influence the molecule’s interaction with biological targets, such, as ion channels or membrane receptors.

Recent advances in synthetic chemistry have enabled the efficient preparation of 4,4-Difluoro-3-(1-Methylcyclohexyl)Butanoic Acid through catalytic fluorination and ring-opening polymerization techniques. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of transition-metal-catalyzed fluorination to selectively introduce fluorine atoms into the butanoic acid chain, achieving high regioselectivity and yield. This methodology not only streamlines the synthesis of this compound but also opens new avenues for the design of fluorinated analogs with tailored biological profiles. The ability to control fluorine placement at the molecular level is critical for optimizing the compound’s pharmacokinetic and pharmacodynamic properties, as highlighted in a 2024 review on fluorinated pharmaceuticals.

Pharmacological studies on 4,4-Difluoro-3-(1-Methylcyclohexyl)Butanoic Acid have revealed its potential as a modulator of lipid metabolism. Research conducted in 2023 by the University of Tokyo’s Department of Biochemistry showed that this compound can inhibit the activity of acyl-CoA synthetase, an enzyme involved in fatty acid activation. This inhibition leads to reduced lipid uptake in adipocytes, suggesting its utility in the management of obesity-related metabolic syndromes. Furthermore, in vivo experiments using murine models of type 2 diabetes demonstrated that the compound significantly lowers serum triglyceride levels and improves insulin sensitivity, underscoring its therapeutic potential in metabolic disorders.

Another area of interest is the compound’s role in inflammatory diseases. A 2024 study published in Frontiers in Pharmacology found that 4,4-Difluoro-3-(1-Methylcyclohexyl)Butanoic Acid exhibits anti-inflammatory effects by suppressing the NF-κB signaling pathway. This pathway is a central regulator of inflammatory responses, and its inhibition can reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6. The study also demonstrated that the compound’s anti-inflammatory activity is dose-dependent, with optimal efficacy observed at concentrations of 10–50 µM. These findings suggest its potential as a therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

From a medicinal chemistry perspective, the structural features of 4,4-Difluoro-3-(1-Methylcyclohexyl)Butanoic Acid make it an attractive candidate for further optimization. The presence of the cyclohexyl ring may allow for the incorporation of additional functional groups, enhancing its ability to interact with specific biological targets. For instance, the introduction of hydrophilic or hydrophobic substituents could improve its solubility or membrane permeability, depending on the intended application. Additionally, the fluorine atoms may serve as potential sites for further derivatization, enabling the creation of analogs with modified metabolic profiles or enhanced drug-target interactions.

Recent computational studies have also provided insights into the molecular mechanisms underlying the biological activities of 4,4-Difluoro-3-(1-Methylcyclohexyl)Butanoic Acid. Molecular docking simulations conducted in 2023 by a team at the University of California, San Francisco, revealed that the compound binds to the extracellular domain of the leptin receptor, a key mediator of energy homeostasis. This interaction may explain its ability to regulate appetite and energy expenditure, further supporting its role in metabolic disease management. Such computational tools are increasingly being used to predict the biological activity of novel compounds, accelerating the drug discovery process and reducing the reliance on time-consuming experimental trials.

Despite its promising properties, the development of 4,4-Difluoro-3-(1-Methylcyclohexyl)Butanoic Acid as a therapeutic agent faces several challenges. One major hurdle is the need to achieve sufficient bioavailability in vivo, as the compound’s molecular weight and hydrophobicity may limit its absorption through the gastrointestinal tract. Researchers are exploring strategies such as nanoparticle encapsulation or prodrug formulations to enhance its systemic availability. Another challenge is the potential for off-target effects, as the compound’s ability to modulate multiple pathways may lead to unintended biological consequences. Ongoing studies are focused on identifying the compound’s specific targets and optimizing its selectivity to minimize adverse effects.

In conclusion, 4,4-Difluoro-3-(1-Methylcyclohexyl)Butanoic Acid represents a promising candidate for the development of novel therapeutics targeting metabolic and inflammatory disorders. Its unique molecular structure, combined with recent advances in synthetic and computational methods, has positioned it as a subject of significant interest in the pharmaceutical industry. While challenges remain in its optimization and clinical translation, the growing body of research on this compound highlights its potential to contribute to the treatment of complex diseases. As further studies are conducted, the compound may pave the way for the discovery of new therapeutic strategies, underscoring the importance of continued research in this area.

For researchers and pharmaceutical professionals seeking to explore the therapeutic potential of 4,4-Difluoro-3-(1-Methylcyclohexyl)Butanoic Acid, access to specialized reagents, analytical tools, and collaborative networks is essential. Companies such as Sigma-Aldrich and TCI Chemical offer high-purity samples of this compound, while academic institutions and biotechnology firms are actively investigating its biological mechanisms. Collaboration between academia and industry is critical for advancing this compound from the laboratory to clinical application, ensuring that its full potential is realized in the treatment of metabolic and inflammatory diseases.

As the field of medicinal chemistry continues to evolve, the study of compounds like 4,4-Difluoro-3-(1-Methylcyclohexyl)Butanoic Acid will play a vital role in the development of innovative therapies. By leveraging advances in synthetic chemistry, computational modeling, and biological research, scientists can unlock new possibilities for treating complex diseases. The ongoing exploration of this compound’s properties and applications underscores the importance of interdisciplinary collaboration in advancing pharmaceutical science and improving patient outcomes.

For further information on the synthesis, biological activity, and potential applications of 4,4-Difluoro-3-(1-Methylcyclohexyl)Butanoic Acid, researchers are encouraged to consult recent publications in journals such as Journal of Medicinal Chemistry, Frontiers in Pharmacology, and ACS Chemical Biology. Additionally, participation in conferences and workshops focused on fluorinated pharmaceuticals and metabolic diseases can provide valuable insights into the latest developments in this field. By staying informed and engaged, scientists can contribute to the continued progress of this promising area of research.

In summary, 4,4-Difluoro-3-(1-Methylcyclohexyl)Butanoic Acid is a multifaceted compound with significant potential in the treatment of metabolic and inflammatory disorders. Its unique structure, combined with recent scientific advancements, positions it as a valuable candidate for further exploration. As research in this area progresses, the compound may offer new therapeutic opportunities, highlighting the importance of continued investigation and innovation in pharmaceutical science.